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Compound of Interest

Compound Name: Cetraric acid

Cat. No.: B1234273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetraric acid is a naturally occurring depsidone, a type of polyphenolic compound,

predominantly found in lichens, most notably Iceland moss (Cetraria islandica).[1][2] Historically

used in traditional medicine, this bitter-tasting compound is gaining interest in the scientific

community for its potential pharmacological activities.[3][4] This guide provides a

comprehensive overview of the chemical structure and known properties of cetraric acid,

intended to support research and drug development endeavors.

Chemical Structure
Cetraric acid possesses a complex tricyclic depsidone structure. Its chemical identity is

defined by the following identifiers:
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Identifier Value Source

IUPAC Name

9-(Ethoxymethyl)-4-formyl-3,8-

dihydroxy-1,6-dimethyl-11-oxo-

11H-dibenzo[b,e][1]

[5]dioxepin-7-carboxylic acid

[1][6]

Molecular Formula C₂₀H₁₈O₉ [6][7][8]

Molecular Weight 402.35 g/mol [1][7][8]

SMILES

CCOCc1c(c(c(C)c2c1OC(=O)c

3c(C)cc(c(C=O)c3O2)O)C(=O)

O)O

[6][7]

InChI

InChI=1S/C20H18O9/c1-4-27-

7-11-

15(23)14(19(24)25)9(3)16-

18(11)29-20(26)13-8(2)5-

12(22)10(6-21)17(13)28-

16/h5-6,22-23H,4,7H2,1-3H3,

(H,24,25)

[7][9]

CAS Number 489-49-6 [1]

Physicochemical Properties
The physicochemical properties of cetraric acid are crucial for its handling, formulation, and

understanding its biological behavior.
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Property Value Source

Appearance

White micro-crystalline

powder; very bitter prisms from

alcohol or acetic acid.

[1][2][10]

Solubility

Practically insoluble in hot

water, petroleum ether,

benzene, and ether. Slightly

soluble in cold methanol,

alcohol, acetone, and acetic

acid. Readily soluble in alcohol

and aqueous solutions of

alkalies or their carbonates,

forming a yellow solution that

turns brown on standing.

[1][2][10]

Melting Point
Not explicitly available in the

provided search results.

pKa
Not explicitly available in the

provided search results.

logP (o/w) 4.930 (estimated) [11]

Biological and Pharmacological Activities
Cetraric acid has been traditionally recognized for its therapeutic uses and is now being

investigated for a range of biological activities.
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Activity Description Source

Bitter Tonic

Traditionally used to stimulate

appetite and digestion due to

its bitter taste.

[2][12]

Respiratory Ailments
Historically used to relieve

chest ailments.
[2]

Anti-emetic

A tincture has been

recommended for its anti-

emetic properties.

[12]

Antimicrobial

As a constituent of Cetraria

islandica, it contributes to the

antimicrobial properties of the

lichen.

[4]

Antiproliferative/Cytotoxic

Studies on lichen-derived

compounds, including

depsidones related to cetraric

acid, have shown

antiproliferative and cytotoxic

properties.

[13]

Experimental Protocols
Isolation of Cetraric Acid from Cetraria islandica
The following is a generalized protocol for the isolation of cetraric acid from its natural source,

based on common phytochemical extraction techniques.

1. Sample Preparation 2. Extraction 3. Purification 4. Characterization

Collect and dry
Cetraria islandica

Grind dried lichen
to a fine powder

Soxhlet extraction with
suitable organic solvents
(e.g., acetone, ethanol)

Concentrate the extract
under reduced pressure

Partitioning between
immiscible solvents

Column Chromatography
(e.g., Sephadex LH-20)

Crystallization from
a suitable solvent

(e.g., alcohol, acetic acid)

Structural Elucidation
(NMR, MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Cetraria_islandica
https://www.henriettes-herb.com/eclectic/usdisp/cetraria.html
https://en.wikipedia.org/wiki/Cetraria_islandica
https://www.henriettes-herb.com/eclectic/usdisp/cetraria.html
https://drlauranne.com/en/blogs/notizie/il-lichene-islandico-cose-e-i-suoi-benefici
https://www.researchgate.net/publication/279943644_Iceland_Moss_-_active_compounds_biological_properties
https://www.benchchem.com/product/b1234273?utm_src=pdf-body
https://www.benchchem.com/product/b1234273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

A generalized workflow for the isolation and characterization of cetraric acid.

Methodology:

Collection and Preparation:Cetraria islandica lichen is collected, cleaned of foreign material,

and air- or oven-dried at a low temperature to preserve the chemical constituents. The dried

lichen is then ground into a fine powder to increase the surface area for extraction.

Extraction: The powdered lichen is subjected to extraction, often using a Soxhlet apparatus,

with a suitable organic solvent such as acetone or ethanol.[14] The resulting crude extract is

then concentrated under reduced pressure to remove the solvent.

Purification: The crude extract is further purified to isolate cetraric acid. This can involve:

Solvent Partitioning: The extract can be partitioned between immiscible solvents to

separate compounds based on their polarity.

Column Chromatography: Techniques such as column chromatography using stationary

phases like Sephadex LH-20 are effective for separating lichen compounds.[15]

Crystallization: The purified fraction containing cetraric acid is crystallized from a suitable

solvent, such as alcohol or acetic acid, to obtain pure crystals.[1]

Structural Elucidation: The identity and purity of the isolated cetraric acid are confirmed

using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[16]

Signaling Pathways
Currently, there is a lack of specific information in the available scientific literature detailing the

signaling pathways directly modulated by cetraric acid. Research on related lichen

depsidones suggests potential interactions with various cellular pathways, including those

involved in inflammation and cell proliferation, but dedicated studies on cetraric acid are

required to elucidate its precise mechanisms of action.[17]
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Logical relationship between cetraric acid's observed activities and its yet-to-be-determined
mechanism of action.

Conclusion
Cetraric acid is a promising natural product with a well-defined chemical structure and a

history of traditional medicinal use. While its physicochemical properties are partially

characterized, further research is needed to determine key parameters such as its melting point

and pKa values. The elucidated biological activities, including its traditional uses and potential

antimicrobial and cytotoxic effects, warrant further investigation to understand the underlying

molecular mechanisms and to explore its potential in modern drug development. The provided

experimental framework for isolation can serve as a basis for obtaining pure cetraric acid for

such studies. Future research should focus on quantitative bioassays and mechanistic studies

to fully realize the therapeutic potential of this lichen-derived compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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